Isovanillin Isovanillin Isovanillin is a member of the class of benzaldehydes that is 4-methoxybenzaldehyde substituted by a hydroxy group at position 3. It is an inhibitor of aldehyde oxidase. It has a role as an EC 1.2.3.1 (aldehyde oxidase) inhibitor, a plant metabolite, an antidiarrhoeal drug, an antifungal agent, a HIV protease inhibitor and an animal metabolite. It is a member of phenols, a monomethoxybenzene and a member of benzaldehydes.
Isovanillin is a natural product found in Bowdichia virgilioides, Ficus erecta var. beecheyana, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 621-59-0
VCID: VC20833477
InChI: InChI=1S/C8H8O3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-5,10H,1H3
SMILES: COC1=C(C=C(C=C1)C=O)O
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol

Isovanillin

CAS No.: 621-59-0

Cat. No.: VC20833477

Molecular Formula: C8H8O3

Molecular Weight: 152.15 g/mol

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Isovanillin - 621-59-0

Specification

Description Isovanillin is a member of the class of benzaldehydes that is 4-methoxybenzaldehyde substituted by a hydroxy group at position 3. It is an inhibitor of aldehyde oxidase. It has a role as an EC 1.2.3.1 (aldehyde oxidase) inhibitor, a plant metabolite, an antidiarrhoeal drug, an antifungal agent, a HIV protease inhibitor and an animal metabolite. It is a member of phenols, a monomethoxybenzene and a member of benzaldehydes.
Isovanillin is a natural product found in Bowdichia virgilioides, Ficus erecta var. beecheyana, and other organisms with data available.
CAS No. 621-59-0
Molecular Formula C8H8O3
Molecular Weight 152.15 g/mol
IUPAC Name 3-hydroxy-4-methoxybenzaldehyde
Standard InChI InChI=1S/C8H8O3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-5,10H,1H3
Standard InChI Key JVTZFYYHCGSXJV-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C=O)O
Canonical SMILES COC1=C(C=C(C=C1)C=O)O
Melting Point 114.0 °C

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